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Compound of Interest

Compound Name: Derazantinib

Cat. No.: B8069357 Get Quote

Essential protocols for the safe management, use, and disposal of the investigational drug

Derazantinib are outlined below, providing researchers, scientists, and drug development

professionals with immediate and critical safety and logistical information.

Derazantinib, an investigational inhibitor of the fibroblast growth factor receptor (FGFR) family

of tyrosine kinases, requires careful handling in a laboratory setting. While one Safety Data

Sheet (SDS) indicates that the substance is not classified as hazardous according to the

Globally Harmonized System (GHS), a more conservative approach is recommended due to its

potent biological activity and the fact that it is still under investigation.[1] Researchers should

treat Derazantinib as potentially hazardous until more comprehensive safety information

becomes available.[2]

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, all work with solid and high-concentration stock solutions of

Derazantinib should be conducted in a designated area, such as a certified chemical fume

hood or a ventilated balance enclosure.

A comprehensive list of recommended personal protective equipment is detailed in the table

below.
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PPE Category Item Specification

Hand Protection Gloves
Double nitrile gloves are

recommended.

Eye Protection Safety Glasses
Must be worn at all times when

handling the compound.

Body Protection Lab Coat
A fully buttoned lab coat

should be worn.

Respiratory Protection NIOSH-approved Respirator

Recommended when handling

the powder outside of a

ventilated enclosure.

Operational Procedures for Safe Handling
Preparation of Solutions: Derazantinib is a crystalline solid that is soluble in organic solvents

such as DMSO and dimethyl formamide (DMF).[2] When preparing stock solutions, it is crucial

to handle the solid form in a chemical fume hood to avoid inhalation of the powder.

Experimental Workflow: A logical workflow for handling Derazantinib, from receiving to

disposal, is crucial for maintaining a safe laboratory environment.
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Derazantinib Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Derazantinib.
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Spill and Exposure Procedures
In the event of a spill, the area should be evacuated and ventilated. Appropriate PPE should be

worn before cleaning the spill with an absorbent material. If skin or eye contact occurs, the

affected area should be flushed with copious amounts of water for at least 15 minutes, and

medical attention should be sought.

Disposal Plan
All waste materials contaminated with Derazantinib, including unused solutions, contaminated

labware, and PPE, must be disposed of as hazardous chemical waste. This waste should be

collected in clearly labeled, sealed containers. It is imperative to follow all institutional, local,

and national regulations for hazardous waste disposal. Contact your institution's Environmental

Health and Safety (EHS) department for specific guidance on waste collection and disposal

procedures.[3][4]

Storage
Derazantinib should be stored at -20°C as a crystalline solid.[2] Following institutional

guidelines for the storage of potent compounds is essential.

By adhering to these safety and logistical protocols, researchers can minimize risks and ensure

a safe working environment when handling Derazantinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. web.uri.edu [web.uri.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b8069357?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b8069357?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/27636.pdf
https://www.benchchem.com/product/b8069357?utm_src=pdf-body
https://www.benchchem.com/product/b8069357?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/27636m.pdf
https://cdn.caymanchem.com/cdn/insert/27636.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]
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[https://www.benchchem.com/product/b8069357#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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